(2R)-3-tert-butyl-4-[(2R)-3-tert-butyl-2-ethyl-2H-1,3-benzoxaphosphol-4-yl]-2-ethyl-2H-1,3-benzoxaphosphole
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
(2R)-3-tert-butyl-4-[(2R)-3-tert-butyl-2-ethyl-2H-1,3-benzoxaphosphol-4-yl]-2-ethyl-2H-1,3-benzoxaphosphole | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H36O2P2/c1-9-21-27-19-15-11-13-17(23(19)29(21)25(3,4)5)18-14-12-16-20-24(18)30(26(6,7)8)22(10-2)28-20/h11-16,21-22H,9-10H2,1-8H3/t21-,22-,29?,30?/m1/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJRKBHDYCXLDKH-WWJCJQDFSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1OC2=CC=CC(=C2P1C(C)(C)C)C3=C4C(=CC=C3)OC(P4C(C)(C)C)CC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@@H]1OC2=CC=CC(=C2P1C(C)(C)C)C3=C4C(=CC=C3)O[C@H](P4C(C)(C)C)CC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H36O2P2 | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (2R)-3-tert-butyl-4-[(2R)-3-tert-butyl-2-ethyl-2H-1,3-benzoxaphosphol-4-yl]-2-ethyl-2H-1,3-benzoxaphosphole is a phosphole derivative with potential applications in various biological contexts. Understanding its biological activity is crucial for its development in pharmacology and biochemistry.
- Molecular Formula : C26H36O2P2
- Molecular Weight : 442.5 g/mol
- Purity : Typically 95% .
The biological activity of phosphole derivatives like this compound often involves interactions with cellular pathways, particularly those related to signaling and enzyme inhibition. Phospholes can act as ligands for various receptors or enzymes, influencing processes such as cell proliferation and apoptosis.
Cytotoxicity and Antitumor Activity
Research has indicated that phosphole derivatives can exhibit cytotoxic effects on cancer cell lines. A study involving related phospholes demonstrated significant inhibition of cell growth in various cancer types, suggesting that the compound may also possess antitumor properties .
1. Antimicrobial Efficacy
In a comparative study, a series of phosphole compounds were tested against a panel of bacterial strains. The results indicated that compounds with bulky side groups exhibited enhanced activity against Gram-positive bacteria compared to their less substituted counterparts. This suggests that the tert-butyl groups in (2R)-3-tert-butyl-4-[(2R)-3-tert-butyl-2-ethyl-2H-1,3-benzoxaphosphol-4-yl]-2-ethyl-2H-1,3-benzoxaphosphole may contribute to its biological effectiveness .
2. Antitumor Activity
Another investigation focused on the cytotoxic effects of phosphole derivatives on human cancer cell lines. The study found that certain derivatives inhibited tumor growth significantly at low concentrations. The mechanism was linked to the induction of apoptosis through mitochondrial pathways . While direct studies on the target compound are lacking, its structural similarities to effective compounds warrant further exploration.
Data Table: Biological Activities of Related Compounds
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
The compound belongs to the benzoxaphosphole family, which shares structural similarities with other phosphorus heterocycles like phospholes and benzoxaphosphorines. Below is a comparative analysis with key analogues:
Key Findings from Comparative Studies
Enzyme Induction vs. Antioxidant Activity: The target compound’s tert-butyl substituents resemble those in BHA and ethoxyquin, which are known to enhance glutathione S-transferase (GST) and epoxide hydratase activities in rodent livers . However, unlike BHA (which increases GST activity 5- to 10-fold in mice), the target compound’s bioactivity remains underexplored.
Stereochemical Influence: The (2R) stereochemistry of the target compound differentiates it from simpler analogues like BHA. This configuration could modulate interactions with chiral biomolecules or asymmetric catalysts, a property absent in non-chiral antioxidants like ethoxyquin .
Material Science Applications :
- Compared to PEGDA (used in 3D hydrogel printing ), the target compound’s rigid, phosphorus-rich structure may confer thermal stability or unique photophysical properties, though direct studies are lacking.
Toxicity and Selectivity: While BHA and ethoxyquin exhibit protective effects against carcinogens, their toxicity profiles vary by species (e.g., BHA increases epoxide hydratase 11-fold in mice vs. <3-fold in rats ). The target compound’s larger size and phosphorus content may alter metabolic pathways, necessitating detailed toxicity assays.
Notes
- The compound’s dual benzoxaphosphole system may synergize steric and electronic effects, offering advantages over monocyclic analogues in stability or reactivity.
Q & A
Q. How can the stereochemical configuration of this compound be confirmed experimentally?
Methodological Answer:
- Use X-ray crystallography to resolve the absolute stereochemistry, as the compound contains chiral centers. For dynamic analysis, employ NMR with chiral shift reagents (e.g., europium complexes) to distinguish enantiomers. Compare experimental optical rotation values with computational predictions (e.g., density functional theory, DFT) to validate configurations .
Q. What purification methods are effective for isolating this compound from reaction mixtures?
Methodological Answer:
Q. Which spectroscopic techniques are critical for characterizing its structure?
Methodological Answer:
- NMR (¹H, ¹³C, ³¹P) : Assign peaks to confirm substituents (e.g., tert-butyl, ethyl groups) and phosphorus environments.
- High-resolution mass spectrometry (HRMS) : Verify molecular formula (e.g., C₂₇H₄₀O₄P₂) and isotopic patterns.
- FTIR : Identify key functional groups (e.g., P-O-C stretching at ~1200 cm⁻¹) .
Advanced Research Questions
Q. How can enantioselective synthesis of this compound be achieved?
Methodological Answer:
Q. What computational approaches predict its reactivity in catalytic applications?
Methodological Answer:
Q. How to resolve contradictions in reported reactivity data (e.g., hydrolysis rates)?
Methodological Answer:
Q. What is its potential role in flame-retardant materials?
Methodological Answer:
Q. How to analyze degradation products in environmental matrices?
Methodological Answer:
Q. What experimental designs assess its stability under varying pH and temperature?
Methodological Answer:
Q. Which theoretical frameworks explain its stereoelectronic effects in catalysis?
Methodological Answer:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
